Cas no 874676-81-0 (5-Chloro-2-iodopyrimidine)

• Product Name: 5-Chloro-2-iodopyrimidine
• CAS No: 874676-81-0
• MF: C₄H₂ClIN₂
• MW: 240.42955160141
• MDL: MFCD08062390
• CID: 69206
• PubChem ID: 29938005
• Update Time: 2025-06-14

5-Chloro-2-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro -2-iodo pyrimidine
• 5-Chloro-2-iodopyrimidine
• Pyrimidine, 5-chloro-2-iodo-
• PubChem14957
• KSC493Q5D
• BWDLBDLGVMLSCS-UHFFFAOYSA-N
• BCP21674
• 5-Chloro-2-iodopyrimidine, AldrichCPR
• HP23612
• CM14283
• VP50285
• TRA0034441
• SY027946
• HC210376
• ST2418717
• AB0007639
• X0379
• AM20090483
• 5-Chloro-2-iodopyrimidine (ACI)

• MDL： MFCD08062390
• Inchi： 1S/C4H2ClIN2/c5-3-1-7-4(6)8-2-3/h1-2H
• InChI Key： BWDLBDLGVMLSCS-UHFFFAOYSA-N
• SMILES： ClC1C=NC(I)=NC=1

Computed Properties

• Exact Mass: 239.89500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 316.6℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 25.78000
• LogP: 1.73460
• Sensitiveness: Light Sensitive

5-Chloro-2-iodopyrimidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-2-iodopyrimidine

Recent Advances in the Application of 5-Chloro-2-iodopyrimidine (CAS: 874676-81-0) in Chemical Biology and Pharmaceutical Research

5-Chloro-2-iodopyrimidine (CAS: 874676-81-0) is a halogenated pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including nucleoside analogs, kinase inhibitors, and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 5-Chloro-2-iodopyrimidine is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Researchers have utilized 5-Chloro-2-iodopyrimidine as a building block to develop novel kinase inhibitors with improved selectivity and potency. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a new class of tyrosine kinase inhibitors, which showed promising activity against resistant forms of cancer.

In addition to its role in kinase inhibitor development, 5-Chloro-2-iodopyrimidine has also been employed in the synthesis of nucleoside analogs. These analogs are widely used in antiviral and anticancer therapies. A study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of 5-Chloro-2-iodopyrimidine into a series of nucleoside analogs, which exhibited potent antiviral activity against RNA viruses. This highlights the compound's potential in addressing emerging viral threats.

Another area of interest is the use of 5-Chloro-2-iodopyrimidine in chemical biology for the development of probes and tools to study biological systems. Its halogen atoms make it amenable to various cross-coupling reactions, enabling the creation of diverse molecular scaffolds. Recent work in Angewandte Chemie demonstrated the utility of this compound in the synthesis of fluorescent probes for imaging kinase activity in live cells, providing new insights into cellular signaling dynamics.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Chloro-2-iodopyrimidine. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic halogenation, have addressed some of these issues. A study in Organic Process Research & Development showcased an optimized synthetic route that improves yield and reduces byproducts, making the compound more accessible for research and development.

In conclusion, 5-Chloro-2-iodopyrimidine (CAS: 874676-81-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesizing biologically active molecules, coupled with recent methodological advancements, underscores its importance in drug discovery and development. Future research is expected to further explore its potential in addressing unmet medical needs and advancing our understanding of biological systems.